2-(2,4-Dimethylphenyl)imidazo[1,2-a]pyridine

• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C15H14N2/c1-11-6-7-13(12(2)9-11)14-10-17-8-4-3-5-15(17)16-14/h3-10H,1-2H3
• InChI Key: MDHURAQRWROGIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CN3C=CC=CC3=N2)C

Description

2-(2,4-Dimethylphenyl)imidazo[1,2-a]pyridine ( 881040-40-0) is a nitrogen-fused heterocyclic compound of significant interest in medicinal chemistry and drug discovery. With a molecular formula of C15H14N2 and a molecular weight of 222.29 g/mol, this compound serves as a valuable scaffold for the synthesis of novel bioactive molecules . The imidazo[1,2-a]pyridine core is a privileged structure in pharmacology, known for exhibiting a wide spectrum of biological activities. Research into this class of compounds has demonstrated potential for analgesic, anticancer, antiosteoporosis, and anxiolytic effects, making it a priority pharmacophore in drug research . This specific derivative can be utilized as a key intermediate in multicomponent reactions, such as the Lewis acid-catalyzed aza-Friedel–Crafts reaction, for further functionalization and the creation of compound libraries for biological screening . This product is intended for research and development purposes in a controlled laboratory environment. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or animal use. Researchers should consult the safety data sheet for proper handling information. The compound is associated with safety warnings, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Dimethylphenyl)imidazo[1,2-a]pyridine can be achieved through various methods, including condensation reactions, multicomponent reactions, and oxidative coupling . One common method involves the condensation of 2-aminopyridine with 2,4-dimethylbenzaldehyde in the presence of an acid catalyst. The reaction typically proceeds under reflux conditions, and the product is purified through recrystallization.

Industrial Production Methods

Industrial production of 2-(2,4-Dimethylphenyl)imidazo[1,2-a]pyridine often involves large-scale batch reactions using similar synthetic routes. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the compound. Industrial methods also focus on minimizing waste and improving the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dimethylphenyl)imidazo[1,2-a]pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the phenyl ring, using electrophilic or nucleophilic reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in anhydrous solvents.

Substitution: Electrophilic reagents (e.g., halogens) or nucleophilic reagents (e.g., amines); reactions often require catalysts or specific conditions such as elevated temperatures.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds. Substitution reactions can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

2-(2,4-Dimethylphenyl)imidazo[1,2-a]pyridine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 2-(2,4-Dimethylphenyl)imidazo[1,2-a]pyridine involves its interaction with specific molecular targets and pathways. For example, in cancer research, the compound has been shown to inhibit certain kinases and enzymes involved in cell proliferation and survival . The exact molecular targets and pathways can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogues

Substituent Effects at the C-2 Position

The C-2 aryl substituent significantly impacts physicochemical and biological properties. Key analogues include:

Compound	Substituent	Key Properties/Activities	Reference
2-(2,4-Dimethylphenyl) derivative	2,4-dimethylphenyl	Antimicrobial potential; moderate lipophilicity
2-(4-Bromophenyl) derivative	4-bromophenyl	Intermediate for pharmaceuticals; melting point: 216–220°C
2-(4-Chlorophenyl) derivative	4-chlorophenyl	High thermal stability; used in drug synthesis
2-(4-Methoxyphenyl) derivative	4-methoxyphenyl	Enhanced fluorescence in polar solvents
2-(3,4-Dimethoxyphenyl) derivative	3,4-dimethoxyphenyl	Improved COX-2 selectivity (IC50 = 0.07 μM)

Key Observations :

• Electron-donating groups (e.g., methyl, methoxy) increase lipophilicity and may enhance membrane permeability .
• Electron-withdrawing groups (e.g., bromo, chloro) improve thermal stability and serve as intermediates for cross-coupling reactions .
• Methoxy groups at the 4-position shift fluorescence to the visible spectrum, useful in imaging applications .

Substitution at Other Positions

C-3 Modifications

• Morpholine at C-3 : A 2-(4-(methylsulfonyl)phenyl) derivative with a C-3 morpholine group showed exceptional COX-2 inhibition (IC50 = 0.07 μM, selectivity index = 217.1) .
• Phenylamino at C-3: Derivatives with a phenylamino group exhibited moderate analgesic activity, highlighting the role of hydrogen-bonding interactions .

C-7 Methyl Substitution

Antimicrobial Activity

• Target Compound : Pending specific data, but methyl groups may improve lipophilicity, aiding bacterial membrane penetration.
• 6-Imidazo[1,2-a]pyridine-substituted thienopyrimidines: Showed promising antibacterial activity, suggesting C-6 modifications are critical for targeting bacterial enzymes .

COX-2 Inhibition

• The 3,4-dimethoxyphenyl analogue (C-2) with a C-3 morpholine group demonstrated superior COX-2 inhibition (IC50 = 0.07 μM) compared to non-morpholine derivatives . Methyl groups in the target compound may reduce selectivity due to decreased hydrogen-bonding capacity.

Fluorescence Properties

• 2-(4-Methoxyphenyl) derivative : Fluorescence shifted to the visible range (λem ≈ 450 nm) in polar solvents .
• Target compound : The 2,4-dimethylphenyl group may result in blue-shifted fluorescence due to reduced electron-donating effects compared to methoxy substituents.

Key Insights :

• Transition-metal catalysis (e.g., Cu, Pd) is prevalent for C–C bond formation in imidazo[1,2-a]pyridine synthesis .
• Regioselective functionalization at C-3 often requires directing groups or specialized catalysts .

Physicochemical Properties

Compound	logP (Predicted)	Solubility	Fluorescence λem (nm)
2-(2,4-Dimethylphenyl) derivative	3.2	Low	~400 (unreported)
2-(4-Methoxyphenyl) derivative	2.8	Moderate	450
2-(4-Bromophenyl) derivative	3.5	Low	None (quenched)

Marketed Drugs and Clinical Relevance

• Zolpidem: A 2-(4-methylphenyl)imidazo[1,2-a]pyridine used as a sedative-hypnotic .
• Alpidem : Features a 2-(4-fluorophenyl) group, highlighting the importance of halogen substituents in CNS drug design .

Q & A

Basic Synthesis Methods

Q: What are the foundational synthetic routes for preparing 2-(2,4-Dimethylphenyl)imidazo[1,2-a]pyridine? A: The core imidazo[1,2-a]pyridine scaffold is typically synthesized via cyclocondensation of 2-aminopyridine derivatives with α-haloketones or α-bromoacetophenones. For the 2,4-dimethylphenyl substituent, a Suzuki-Miyaura coupling or Ullmann-type reaction is often employed post-core formation. Key steps include:

• Core formation : Reacting 2-aminopyridine with α-bromoacetophenone derivatives under reflux in polar aprotic solvents (e.g., DMF) .
• Substituent introduction : Palladium-catalyzed cross-coupling (e.g., with 2,4-dimethylphenylboronic acid) to attach the aryl group .
• Purification : Column chromatography or recrystallization, monitored via TLC and HPLC .

Structural Characterization Techniques

Q: Which analytical methods are critical for confirming the structure of this compound? A: A combination of spectroscopic and chromatographic techniques is essential:

• NMR spectroscopy : $^1$H and $^13$C NMR confirm substituent positions and ring fusion patterns (e.g., distinguishing between C-2 and C-3 substitution) .
• Mass spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .
• X-ray crystallography : Resolves ambiguities in stereochemistry or crystal packing effects, particularly for polymorphic forms .

Advanced Optimization of Reaction Conditions

Q: How can reaction yields be optimized for large-scale synthesis? A: Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance cyclization efficiency, while toluene improves cross-coupling yields .
• Catalyst systems : Pd(PPh$_3$)$_4$ for Suzuki couplings reduces side-product formation compared to Pd(OAc)$_2$ .
• Temperature control : Gradual heating (80–120°C) minimizes decomposition during cyclization .
• Flow chemistry : Continuous flow systems improve scalability and reduce reaction times by 30–50% .

Evaluating Biological Activity

Q: What methodologies are used to assess its pharmacological potential? A: Standard assays include:

• Enzyme inhibition : Kinase or protease inhibition assays (IC$_{50}$ determination) using fluorescence-based substrates .
• Receptor binding : Radioligand displacement studies (e.g., for GABA$_A$ receptors, given structural similarities to Zolpidem) .
• Cellular toxicity : MTT assays in HEK-293 or HepG2 cells to evaluate cytotoxicity .

Computational Studies (DFT)

Q: How can DFT calculations aid in understanding its reactivity? A: Density Functional Theory (DFT) predicts:

• Electrophilic sites : Fukui indices identify reactive positions (e.g., C-3 for electrophilic substitution) .
• Tautomer stability : Calculates energy differences between keto-enol tautomers, explaining spectral data contradictions .
• Non-covalent interactions : Hirshfeld surface analysis clarifies packing motifs in crystallography .

Resolving Data Contradictions

Q: How should researchers address conflicting spectral or synthetic data? A: Systematic approaches include:

• Comparative NMR : Cross-referencing chemical shifts with structurally analogous compounds (e.g., 6-methyl-2-p-tolyl derivatives) .
• Reaction monitoring : In-situ IR or HPLC tracking identifies intermediates or by-products (e.g., dimerization in cross-coupling) .
• Reproducibility checks : Varying catalysts (e.g., Pd vs. Cu) to isolate protocol-dependent outcomes .

Designing Multi-Step Reactions

Q: What strategies ensure efficiency in multi-step syntheses? A: Critical considerations:

• Protecting groups : Use of tert-butoxycarbonyl (Boc) for amines prevents unwanted side reactions during aryl coupling .
• One-pot reactions : Sequential addition of reagents (e.g., cyclization followed by in situ cross-coupling) reduces purification steps .
• Microwave-assisted synthesis : Accelerates reaction times by 40–60% for steps like imidazo ring formation .

Pharmacological Mechanism Exploration

Q: How can researchers investigate its mechanism of action? A: Advanced techniques include:

• Molecular docking : Predict binding modes to target proteins (e.g., kinases) using AutoDock Vina .
• CRISPR-Cas9 knockout : Validate target engagement by knocking out suspected receptors in cell models .
• Metabolic profiling : LC-MS/MS identifies metabolites to assess stability and prodrug potential .

Solvent Effects on Reaction Pathways

Q: How do solvent choices influence synthetic outcomes? A: Solvent polarity and coordination ability play key roles:

• Polar aprotic solvents (DMF, DMSO) : Stabilize transition states in cyclization, improving yields by 20–30% .
• Ethereal solvents (THF) : Favor SN2 mechanisms in halogen displacement reactions .
• Green solvents (Cyrene) : Emerging alternatives reduce toxicity but may require higher temperatures (ΔT ≈ +20°C) .

Challenges in Spectral Analysis

Q: What complexities arise in interpreting NMR or mass spectra? A: Common issues and solutions:

• Signal overlap : Use of 2D NMR (COSY, HSQC) resolves crowded aromatic regions .
• Tautomeric ambiguity : Variable temperature NMR distinguishes between keto and enol forms .
• Isotope patterns : HRMS with isotopic resolution confirms halogen presence (e.g., distinguishing Cl vs. Br adducts) .